Cas no 1251568-92-9 (N-(4-chloro-2-fluorophenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-chloro-2-fluorophenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide
• CAS No: 1251568-92-9
• MF: C₁₆H₁₆ClFN₄OS
• MW: 366.840844154358
• CID: 6199355
• PubChem ID: 49663271
• Update Time: 2025-10-28

N-(4-chloro-2-fluorophenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-fluorophenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide
• N-(4-chloro-2-fluorophenyl)-2-(4-pyrrolidin-1-ylpyrimidin-2-yl)sulfanylacetamide
• N-(4-chloro-2-fluorophenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide
• F3406-5627
• N-(4-chloro-2-fluorophenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide
• AKOS024484440
• 1251568-92-9

• Inchi： 1S/C16H16ClFN4OS/c17-11-3-4-13(12(18)9-11)20-15(23)10-24-16-19-6-5-14(21-16)22-7-1-2-8-22/h3-6,9H,1-2,7-8,10H2,(H,20,23)
• InChI Key： NAXPDXKGCQXPIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)NC(CSC1=NC=CC(=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 366.0717382g/mol
• Monoisotopic Mass: 366.0717382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-chloro-2-fluorophenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide

Introduction to N-(4-chloro-2-fluorophenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(4-chloro-2-fluorophenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide, with the CAS number 1251568-92-9, represents a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents in its aromatic ring system, coupled with the unique pyrrolidin-1-yl and pyrimidin-2-ylsulfanyl moieties, endows it with a distinct chemical profile that makes it a promising candidate for further investigation.

The compound's structure is a testament to the growing sophistication in molecular design, where specific functional groups are strategically incorporated to modulate biological activity. The 4-chloro-2-fluorophenyl moiety, in particular, is known for its ability to enhance binding affinity and selectivity, a property that is highly valued in drug discovery. This feature is complemented by the pyrimidin-2-ylsulfanyl group, which has been shown to interact favorably with biological targets, thereby increasing the compound's pharmacological potential.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs), a critical aspect of many disease pathways. N-(4-chloro-2-fluorophenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide fits into this category, as its structural features suggest it may be capable of disrupting or enhancing specific PPIs. Such interactions are often difficult to target with traditional small-molecule drugs, making compounds like this one particularly valuable.

The role of computational chemistry and high-throughput screening (HTS) has been instrumental in identifying promising candidates for further experimental validation. These methodologies have allowed researchers to rapidly assess the binding affinity and selectivity of N-(4-chloro-2-fluorophenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide towards various biological targets. Preliminary computational studies have indicated that this compound exhibits favorable interactions with several key enzymes and receptors, suggesting its potential as a lead compound for drug development.

Beyond its structural complexity, N-(4-chloro-2-fluorophenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide also benefits from the growing body of knowledge regarding fluorinated compounds. Fluoroatoms are well-documented for their ability to improve metabolic stability, bioavailability, and binding affinity. The incorporation of a